Tert-butyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Tert-butyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
302333-71-7
VCID:
VC0433147
InChI:
InChI=1S/C22H22N6O2/c1-21(2,3)30-20(29)28-8-6-15-16(9-23)19(26)22(12-24,13-25)18(17(15)11-28)14-5-4-7-27-10-14/h4-7,10,17-18H,8,11,26H2,1-3H3/t17-,18+/m0/s1
SMILES:
CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CN=CC=C3
Molecular Formula:
C22H22N6O2
Molecular Weight:
402.4g/mol
Tert-butyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 302333-71-7
Main Products
VCID: VC0433147
Molecular Formula: C22H22N6O2
Molecular Weight: 402.4g/mol
| CAS No. | 302333-71-7 |
|---|---|
| Product Name | Tert-butyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C22H22N6O2 |
| Molecular Weight | 402.4g/mol |
| IUPAC Name | tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-pyridin-3-yl-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C22H22N6O2/c1-21(2,3)30-20(29)28-8-6-15-16(9-23)19(26)22(12-24,13-25)18(17(15)11-28)14-5-4-7-27-10-14/h4-7,10,17-18H,8,11,26H2,1-3H3/t17-,18+/m0/s1 |
| Standard InChIKey | RQEJNDVQCMTJEN-ZWKOTPCHSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CN=CC=C3 |
| SMILES | CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CN=CC=C3 |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CN=CC=C3 |
| PubChem Compound | 657576 |
| Last Modified | Nov 11 2021 |
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